Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methyl-, hydrochloride, (16alpha)-

• CAS No.: 110101-65-0
• Molecular Formula: C39H58ClN5O2
• Molecular Weight: 664.4 g/mol
• IUPAC Name: (8S,10S,13S,14S,16R,17S)-17-[2-[4-[3,6-bis(diethylamino)pyridin-2-yl]piperazin-1-yl]acetyl]-10,13,16-trimethyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-one;hydrochloride
• InChI: InChI=1S/C39H57N5O2.ClH/c1-8-42(9-2)33-14-15-35(43(10-3)11-4)40-37(33)44-22-20-41(21-23-44)26-34(46)36-27(5)24-32-30-13-12-28-25-29(45)16-18-38(28,6)31(30)17-19-39(32,36)7;/h14-18,25,27,30,32,36H,8-13,19-24,26H2,1-7H3;1H/t27-,30-,32+,36-,38+,39+;/m1./s1
• InChI Key: BINFIZGKEZTZIO-ZRTOZFNYSA-N
• SMILES: CCN(CC)C1=C(N=C(C=C1)N(CC)CC)N2CCN(CC2)CC(=O)C3C(CC4C3(CC=C5C4CCC6=CC(=O)C=CC65C)C)C.Cl
• Isomeric SMILES: CCN(CC)C1=C(N=C(C=C1)N(CC)CC)N2CCN(CC2)CC(=O)[C@H]3[C@@H](C[C@@H]4[C@@]3(CC=C5[C@H]4CCC6=CC(=O)C=C[C@@]65C)C)C.Cl
• Synonyms: 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methylpregna-1,4,9(11)triene-3,20-dione HCl; 21-(4-(5,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methylpregna-1,4,9(11)triene-3,20-dione HCl; U 74500A; U 74500E; U-74500A; U-74500E; U74500; U74500A; U74500E

Description

Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methyl-, hydrochloride, (16alpha)-, also known as Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methyl-, hydrochloride, (16alpha)-, is a useful research compound. Its molecular formula is C39H58ClN5O2 and its molecular weight is 664.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methyl-, hydrochloride, (16alpha)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(3,6-bis(diethylamino)-2-pyridinyl)-1-piperazinyl)-16-methyl-, hydrochloride, (16alpha)- including the price, delivery time, and more detailed information at info@benchchem.com.